Cas no 1354028-11-7 (2-Amino-N,3-dimethyl-N-[(1S)-1-pyrazin-2-ylethyl]butanamide)

• Product Name: 2-Amino-N,3-dimethyl-N-[(1S)-1-pyrazin-2-ylethyl]butanamide
• CAS No: 1354028-11-7
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 2165578
• Update Time: 2025-10-29

2-Amino-N,3-dimethyl-N-[(1S)-1-pyrazin-2-ylethyl]butanamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-3,n-dimethyl-n-(1-pyrazin-2-yl-ethyl)-butyramide
• 2-Amino-N,3-dimethyl-N-((S)-1-(pyrazin-2-yl)ethyl)butanamide
• 2-Amino-N,3-dimethyl-N-[(1S)-1-pyrazin-2-ylethyl]butanamide

• Inchi： 1S/C12H20N4O/c1-8(2)11(13)12(17)16(4)9(3)10-7-14-5-6-15-10/h5-9,11H,13H2,1-4H3/t9-,11?/m0/s1
• InChI Key： ZJKOXXHKVCYNSQ-FTNKSUMCSA-N
• SMILES： O=C(C(C(C)C)N)N(C)[C@H](C1C=NC=CN=1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 257
• Topological Polar Surface Area: 72.1

Additional information on 2-Amino-N,3-dimethyl-N-[(1S)-1-pyrazin-2-ylethyl]butanamide

2-Amino-N,3-dimethyl-N-[(1S)-1-pyrazin-2-ylethyl]butanamide

The compound 2-Amino-N,3-dimethyl-N-[(1S)-1-pyrazin-2-ylethyl]butanamide (CAS No. 1354028-11-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amides, which are widely used in pharmaceuticals, agrochemicals, and materials science due to their versatile chemical properties. The structure of this molecule is characterized by a pyrazine ring, a butanamide backbone, and specific stereochemistry at the (1S) configuration, which contributes to its unique reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as stereo-selective synthesis and catalytic asymmetric synthesis. These methods ensure high purity and optimal stereochemical control, which are critical for applications in drug discovery and development. The presence of the pyrazine ring introduces aromaticity and electron-withdrawing effects, making this compound an attractive candidate for use in antimicrobial agents, anti-inflammatory drugs, and neuroprotective therapies.

One of the most promising areas of research involving this compound is its potential as a modulator of cellular signaling pathways. Studies have shown that it can interact with key enzymes and receptors involved in inflammatory responses, offering a novel approach to treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Additionally, its ability to inhibit certain bacterial enzymes makes it a potential candidate for developing new classes of antibiotics, addressing the growing concern of antibiotic resistance.

The stereochemistry at the (1S) configuration plays a pivotal role in determining the compound's biological activity. Research has demonstrated that this specific configuration enhances the molecule's ability to bind to target proteins with high affinity and selectivity. This finding underscores the importance of stereochemical control in drug design and highlights the potential for this compound to serve as a lead molecule in medicinal chemistry.

In terms of industrial applications, the synthesis of 2-Amino-N,3-dimethyl-N-[(1S)-1-pyrazin-2-ylethyl]butanamide has been optimized to achieve high yields and scalability. This is particularly important for large-scale production in industries such as pharmaceuticals and agrochemicals. The use of environmentally friendly reagents and catalytic systems has also made its synthesis more sustainable, aligning with current trends toward green chemistry.

Furthermore, computational studies using advanced molecular modeling techniques have provided insights into the compound's interaction with biological targets at the molecular level. These studies have revealed that the pyrazine ring contributes significantly to the molecule's ability to form hydrogen bonds and π-π interactions with target proteins. Such findings are invaluable for guiding further optimization of the compound's structure to enhance its therapeutic potential.

Looking ahead, ongoing research is focused on exploring the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for determining its suitability as a drug candidate and optimizing its bioavailability. Preliminary results indicate that the compound exhibits favorable pharmacokinetic characteristics, making it a strong candidate for further preclinical studies.

In conclusion, 2-Amino-N,3-dimethyl-N-[(1S)-1-pyrazin-2-ylethyl]butanamide (CAS No. 1354028-11-7) represents a significant advancement in modern organic chemistry. Its unique structure, combined with cutting-edge synthetic methods and promising biological activity, positions it as a valuable tool in drug discovery and development. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in addressing some of the most pressing challenges in medicine and beyond.